![molecular formula C13H20N2O B3002041 1-[(2-Methoxyphenyl)methyl]piperidin-4-amine CAS No. 342894-55-7](/img/structure/B3002041.png)
1-[(2-Methoxyphenyl)methyl]piperidin-4-amine
Overview
Description
“1-[(2-Methoxyphenyl)methyl]piperidin-4-amine” is a chemical compound with the molecular formula C13H20N2O . It is a derivative of piperidine, a six-membered ring with one nitrogen atom .
Molecular Structure Analysis
The InChI code for “1-[(2-Methoxyphenyl)methyl]piperidin-4-amine” is 1S/C13H20N2O/c1-16-13-5-3-2-4-11(13)10-15-8-6-12(14)7-9-15/h2-5,12H,6-10,14H2,1H3 . This indicates the specific arrangement of atoms in the molecule.Physical And Chemical Properties Analysis
“1-[(2-Methoxyphenyl)methyl]piperidin-4-amine” has a molecular weight of 220.31 . The physical form is oil .Scientific Research Applications
Pharmacology
1-[(2-Methoxyphenyl)methyl]piperidin-4-amine: is a compound that has potential applications in pharmacology due to its structural characteristics. Piperidine derivatives are known to be present in various classes of pharmaceuticals, and this compound could be involved in the synthesis of new drugs or as a pharmacophore to enhance the activity of existing drugs .
Biochemistry
In biochemistry, this compound can be used as a building block for proteomics research. Its piperidine core is a common feature in many bioactive molecules, and it can be utilized to study protein interactions, enzyme kinetics, and other biochemical pathways .
Medicinal Chemistry
The piperidine moiety is a significant element in medicinal chemistry. It is often incorporated into molecules designed for therapeutic purposes. The methoxyphenyl group attached to the piperidine ring in this compound could be modified to create new molecules with potential medicinal properties .
Organic Synthesis
This compound can serve as a versatile intermediate in organic synthesis. It can undergo various chemical reactions to produce a wide range of piperidine derivatives, which are valuable in synthesizing complex organic molecules .
Analytical Chemistry
In analytical chemistry, 1-[(2-Methoxyphenyl)methyl]piperidin-4-amine could be used as a standard or reagent in chromatographic methods to identify or quantify substances within a mixture, thanks to its distinct chemical properties .
Chemical Engineering
From a chemical engineering perspective, this compound’s synthesis and purification processes can be optimized for large-scale production. It can also be a subject of process engineering studies to develop more efficient and cost-effective manufacturing methods .
Safety and Hazards
Future Directions
Piperidines, including “1-[(2-Methoxyphenyl)methyl]piperidin-4-amine”, are among the most important synthetic fragments for designing drugs . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Therefore, future research may focus on improving the synthesis process and exploring the pharmaceutical applications of piperidine derivatives .
properties
IUPAC Name |
1-[(2-methoxyphenyl)methyl]piperidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O/c1-16-13-5-3-2-4-11(13)10-15-8-6-12(14)7-9-15/h2-5,12H,6-10,14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVBRJIYUDLSVGV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CN2CCC(CC2)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2-Methoxyphenyl)methyl]piperidin-4-amine | |
CAS RN |
342894-55-7 |
Source
|
| Record name | 1-[(2-methoxyphenyl)methyl]piperidin-4-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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